2-anilino-4,6-dimethylnicotinamide

• IUPAC Name: 2-anilino-4,6-dimethylpyridine-3-carboxamide
• InChI: InChI=1S/C14H15N3O/c1-9-8-10(2)16-14(12(9)13(15)18)17-11-6-4-3-5-7-11/h3-8H,1-2H3,(H2,15,18)(H,16,17)
• InChI Key: YQAXTGBLDONCMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1C(=O)N)NC2=CC=CC=C2)C
• Molecular Formula: C14H15N3O
• Molecular Weight: 241.29 g/mol

Description

2-anilino-4,6-dimethylnicotinamide is a useful research compound. Its molecular formula is C14H15N3O and its molecular weight is 241.29 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 241.121512110 g/mol and the complexity rating of the compound is 289. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Cyclin-Dependent Kinase Inhibitors

2-Anilino-4,6-dimethylnicotinamide has been identified as a part of 4-anilino quinazolines, a class of compounds found to be inhibitors of cyclin-dependent kinase (CDK), particularly CDK2. These inhibitors have shown potential in treating diseases related to cell cycle dysregulation, such as cancer. Studies have explored the synthesis, structure-activity relationships (SAR), and biological activity of these compounds, including their antiproliferative and proapoptotic effects, which are consistent with cellular CDK2 and CDK9 inhibition (Wang et al., 2004).

Metal Complexes and Electronic Structures

Research has also delved into the electronic structure of metal complexes involving this compound and similar compounds. These studies focus on the synthesis and characterization of various metal complexes and their electronic properties. This research has implications for understanding the physical oxidation states in transition-metal complexes containing radical ligands (Chaudhuri et al., 2001).

Synthesis and Applications in Herbicides

This compound is also a significant synthesis intermediate in the production of certain herbicides, such as nicosulfuron. Research has been conducted on optimizing the synthesis routes for these intermediates to improve yield and efficiency, which is crucial for agricultural applications (Sun Jian, 2006).

Neuroprotective Effects in Neuroinflammation

In the context of neuroinflammation, certain derivatives of this compound, like dimethylfumarate, have been studied for their neuroprotective effects. These compounds activate the Nrf2 antioxidant pathway, offering potential therapeutic applications for diseases such as multiple sclerosis (Linker et al., 2011).